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Introduction
Şalgam is a traditional Turkish fermented beverage produced through the lactic acid

fermentation of black carrot, bulgur flour, salt, and turnip. The characteristic tangy flavor and

preservation of şalgam are primarily attributed to the production of organic acids by lactic acid

bacteria (LAB). The profile and concentration of these organic acids, including lactic acid,

acetic acid, malic acid, and citric acid, are critical quality parameters that influence the sensory

properties and shelf-life of the final product. High-Performance Liquid Chromatography (HPLC)

is a precise and reliable analytical technique for the quantification of organic acids in fermented

beverages like şalgam. This application note provides a detailed protocol for the HPLC analysis

of organic acids throughout the şalgam fermentation process.

Experimental Protocols
This section details the necessary steps for the quantitative analysis of organic acids in şalgam

samples, from sample collection and preparation to HPLC analysis.
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Sample Collection and Preparation
Proper sample handling is crucial for accurate and reproducible results.

Sampling: Collect şalgam samples at various time points during the fermentation process

(e.g., day 0, 2, 4, 6, 8, and 10) to monitor the evolution of organic acids.

Homogenization: Thoroughly mix the şalgam sample to ensure homogeneity before taking a

subsample for analysis.

Centrifugation: Transfer approximately 10 mL of the homogenized şalgam sample into a

centrifuge tube. Centrifuge at 10,000 rpm for 15 minutes to pellet solid particles, including

microbial cells and pulp.

Filtration: Carefully decant the supernatant. Filter the supernatant through a 0.45 µm syringe

filter to remove any remaining particulate matter that could interfere with the HPLC analysis.

Dilution: Depending on the expected concentration of organic acids, the filtered sample may

need to be diluted with the mobile phase to fall within the linear range of the calibration

curve. A 1:10 dilution is a common starting point.

HPLC Instrumentation and Conditions
The following HPLC setup and conditions are recommended for the analysis of organic acids in

şalgam.

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a UV-Vis or Diode Array Detector (DAD) is suitable.

Column: An Aminex HPX-87H column (300 x 7.8 mm) is a widely used and effective choice

for organic acid analysis.[1] Alternatively, a C18 column can also be used.

Mobile Phase: A common mobile phase is a dilute solution of sulfuric acid, typically 0.005 to

0.01 M H₂SO₄ in HPLC-grade water.[1] An alternative is a phosphate buffer solution (e.g., 20

mM KH₂PO₄) adjusted to a low pH (e.g., 2.5) with phosphoric acid.[2]

Flow Rate: A flow rate of 0.6 mL/min is recommended.
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Column Temperature: Maintain the column temperature at 35°C to ensure reproducible

retention times.

Injection Volume: Inject 10-20 µL of the prepared sample.

Detection: Set the UV detector to a wavelength of 210 nm for the detection of organic acids.

[3][4]

Calibration and Quantification
Standard Preparation: Prepare individual stock solutions of the organic acids of interest (e.g.,

lactic acid, acetic acid, malic acid, citric acid, succinic acid) in HPLC-grade water. From these

stock solutions, prepare a series of mixed standard solutions of known concentrations to

create a calibration curve.

Calibration Curve: Inject the mixed standard solutions into the HPLC system and record the

peak areas. Plot a calibration curve of peak area versus concentration for each organic acid.

Quantification: Inject the prepared şalgam samples and identify the organic acid peaks

based on their retention times compared to the standards. Quantify the concentration of

each organic acid in the samples by interpolating their peak areas on the respective

calibration curves.

Data Presentation
The following tables summarize typical concentrations of major organic acids found in şalgam

at different stages of fermentation. These values can vary depending on the specific

ingredients, starter culture, and fermentation conditions.

Table 1: Organic Acid Concentrations (g/L) in Şalgam During Fermentation
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Fermentation
Day

Lactic Acid Acetic Acid Malic Acid Citric Acid

0 0.5 - 1.5 0.1 - 0.3 1.0 - 2.0 0.5 - 1.0

2 2.0 - 4.0 0.2 - 0.5 0.8 - 1.5 0.4 - 0.8

4 4.0 - 6.0 0.4 - 0.8 0.5 - 1.0 0.3 - 0.6

6 6.0 - 8.0 0.6 - 1.2 0.2 - 0.5 0.1 - 0.4

8 7.0 - 9.0 0.8 - 1.5 < 0.2 < 0.2

10 (Final) 8.0 - 10.0 1.0 - 2.0 Trace Trace

Table 2: Comparison of Organic Acid Content in Traditional vs. Direct Method Şalgam (Final

Product, g/L)

Organic Acid Traditional Method Direct Method

Lactic Acid 7.0 - 10.0 5.0 - 8.0

Acetic Acid 1.0 - 2.0 0.5 - 1.5

Total Acidity 8.0 - 12.0 6.0 - 9.5

Mandatory Visualization
Experimental Workflow Diagram
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Caption: Experimental workflow for HPLC analysis of organic acids in şalgam.
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Caption: Simplified metabolic pathway of major organic acids in lactic acid fermentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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